Cas no 96561-53-4 (L-Threo-(n-phthaloyl-3-(3,4-dihydroxyphenyl)serine))

• Product Name: L-Threo-(n-phthaloyl-3-(3,4-dihydroxyphenyl)serine)
• CAS No: 96561-53-4
• MF: C₁₇H₁₃NO₇
• MW: 343.287625074387
• CID: 1990387
• PubChem ID: 13454084
• Update Time: 2025-05-19

L-Threo-(n-phthaloyl-3-(3,4-dihydroxyphenyl)serine) Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-3-(3,4-Dihydroxyphenyl)-3-hydroxy-2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)propionic acid
• 96561-53-4
• (2R,3R)-3-(3,4-dihydroxyphenyl)-2-(1,3-dioxoisoindol-2-yl)-3-hydroxypropanoic acid
• L-Threo-(n-phthaloyl-3-(3,4-dihydroxyphenyl)serine)

• Inchi： 1S/C17H13NO7/c19-11-6-5-8(7-12(11)20)14(21)13(17(24)25)18-15(22)9-3-1-2-4-10(9)16(18)23/h1-7,13-14,19-21H,(H,24,25)/t13-,14-/m1/s1
• InChI Key： GOARNQSMYSYKHQ-ZIAGYGMSSA-N
• SMILES： O[C@H](C1C=CC(=C(C=1)O)O)[C@H](C(=O)O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 343.06920175Da
• Monoisotopic Mass: 343.06920175Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 135Ų

Additional information on L-Threo-(n-phthaloyl-3-(3,4-dihydroxyphenyl)serine)

L-Threo-(n-phthaloyl-3-(3,4-dihydroxyphenyl)serine) and Its Significance in Modern Chemical Biology

L-Threo-(n-phthaloyl-3-(3,4-dihydroxyphenyl)serine), a compound with the CAS number 96561-53-4, represents a fascinating intersection of organic chemistry and biochemistry. This compound, characterized by its intricate structure, has garnered significant attention in recent years due to its potential applications in pharmaceutical research and molecular biology. The n-phthaloyl-3-(3,4-dihydroxyphenyl)serine moiety is particularly noteworthy, as it combines the rigidity of the phthaloyl group with the functional diversity of the 3,4-dihydroxyphenyl serine backbone. Such structural features make it a valuable tool for studying enzyme kinetics, protein interactions, and metabolic pathways.

The synthesis of L-Threo-(n-phthaloyl-3-(3,4-dihydroxyphenyl)serine) involves a series of carefully orchestrated chemical reactions that highlight the precision required in modern organic synthesis. The use of protective groups and chiral auxiliaries ensures the high enantiomeric purity necessary for biological applications. This compound's stability under various conditions further enhances its utility in both laboratory settings and potential clinical trials.

Recent studies have begun to explore the biological activity of L-Threo-(n-phthaloyl-3-(3,4-dihydroxyphenyl)serine), particularly its role as a substrate or inhibitor in enzymatic reactions. The presence of the 3,4-dihydroxyphenyl group suggests potential interactions with oxygen-sensitive enzymes and receptors, which are crucial in processes such as cell signaling and oxidative stress response. For instance, researchers have observed that this compound can modulate the activity of certain serine proteases, which are involved in various physiological and pathological processes.

The phthaloyl group, on the other hand, provides a hydrophobic anchor that can influence the compound's solubility and binding affinity. This dual functionality makes L-Threo-(n-phthaloyl-3-(3,4-dihydroxyphenyl)serine) a versatile scaffold for designing molecules with specific biological targets. In drug discovery pipelines, such compounds are often used to screen for new leads or to fine-tune existing drugs by altering their pharmacokinetic properties.

One of the most exciting applications of this compound is in the field of enzyme engineering. By studying how L-Threo-(n-phthaloyl-3-(3,4-dihydroxyphenyl)serine) interacts with specific enzymes, scientists can gain insights into enzyme mechanisms and develop more effective inhibitors or activators. This information is invaluable for creating targeted therapies for diseases such as cancer, inflammation, and neurodegenerative disorders. The compound's ability to mimic natural substrates while providing additional chemical handles for modification opens up new avenues for enzyme design and optimization.

Moreover, the structural complexity of L-Threo-(n-phthaloyl-3-(3,4-dihydroxyphenyl)serine) makes it an excellent candidate for computational studies. Molecular modeling techniques can be employed to predict how this compound will behave within biological systems, providing a virtual screening platform before experimental validation. This approach not only saves time and resources but also allows researchers to explore a wider range of possibilities computationally before selecting the most promising candidates for further investigation.

In conclusion, L-Threo-(n-phthaloyl-3-(3,4-dihydroxyphenyl)serine) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure and biological activity make it a valuable tool for studying enzyme function and developing new therapeutic agents. As research continues to uncover new aspects of this compound's properties and applications, it is likely to play an increasingly important role in advancing our understanding of biological processes and improving human health.